Cas no 61337-00-6 (Propanedioic acid, (3-methyl-2-oxobutyl)-, diethyl ester)
61337-00-6 structure
Product Name:Propanedioic acid, (3-methyl-2-oxobutyl)-, diethyl ester
CAS No:61337-00-6
MF:C12H20O5
MW:244.284204483032
CID:483471
PubChem ID:11010185
Update Time:2025-04-19
Propanedioic acid, (3-methyl-2-oxobutyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (3-methyl-2-oxobutyl)-, diethyl ester
- diethyl 2-(3-methyl-2-oxobutyl)propanedioate
- DTXSID40451794
- 61337-00-6
-
- Inchi: 1S/C12H20O5/c1-5-16-11(14)9(12(15)17-6-2)7-10(13)8(3)4/h8-9H,5-7H2,1-4H3
- InChI Key: BRPNYTGAZPLHDI-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)CC(C(C)C)=O)=O
Computed Properties
- Exact Mass: 244.1311
- Monoisotopic Mass: 244.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
Propanedioic acid, (3-methyl-2-oxobutyl)-, diethyl ester Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
61337-00-6 (Propanedioic acid, (3-methyl-2-oxobutyl)-, diethyl ester) Related Products
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- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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